Cas no 856851-34-8 (3-Iodopyridine-2,6-diamine)

• Product Name: 3-Iodopyridine-2,6-diamine
• CAS No: 856851-34-8
• MF: C₅H₆IN₃
• MW: 235.025712490082
• MDL: MFCD09032809
• CID: 717617
• PubChem ID: 476218
• Update Time: 2025-07-23

3-Iodopyridine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• 3-Iodopyridine-2,6-diamine
• 2,6-Pyridinediamine,3-iodo-
• 2,6-Diamino-3-iodopyridine
• 2,6-Diamio-3-iodo-pyridine
• 2,6-Pyridinediamine,3-iodo
• 3-iodo-pyridin-2,6-diamine
• 3-iodo-pyridine-2,6-diamine
• Pyridine der.
• 2,6-Pyridinediamine, 3-iodo-
• MFCD09032809
• 3-Iodopyridin-2,6-diamine
• AS-58846
• 856851-34-8
• EN300-223520
• SY024078
• DTXSID60332995
• CS-0035669
• JRCCUFRNNYDTGN-UHFFFAOYSA-N
• Z1269132396
• AKOS004114816
• DB-082115
• 3-Iodo-2,6-pyridinediamine; Pyridine, 2,6-diamino-3-iodo; 3-Iodopyridine-2,6-diamine
• SCHEMBL263383
• A1-08777

• MDL： MFCD09032809
• Inchi： 1S/C5H6IN3/c6-3-1-2-4(7)9-5(3)8/h1-2H,(H4,7,8,9)
• InChI Key： JRCCUFRNNYDTGN-UHFFFAOYSA-N
• SMILES： C1(N)=NC(N)=CC=C1I

Computed Properties

• Exact Mass: 234.96100
• Monoisotopic Mass: 234.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 0.8

Experimental Properties

• Density: 2.150±0.06 g/cm3(Predicted)
• Melting Point: 125 °C
• Boiling Point: 363.0±42.0 °C(Predicted)
• PSA: 64.93000
• LogP: 2.01300
• pka: 3.77±0.50(Predicted)

3-Iodopyridine-2,6-diamine Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Iodopyridine-2,6-diamine

Professional Introduction to 3-Iodopyridine-2,6-diamine (CAS No. 856851-34-8)

3-Iodopyridine-2,6-diamine, identified by the Chemical Abstracts Service registry number CAS No. 856851-34-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and is distinguished by the presence of two amino groups at the 2- and 6-positions, as well as an iodine substituent at the 3-position. The unique structural features of 3-Iodopyridine-2,6-diamine make it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The significance of 3-Iodopyridine-2,6-diamine lies in its utility as a building block for constructing more complex molecular architectures. The presence of both amino and iodine functionalities provides multiple points for chemical modification, enabling chemists to tailor the compound for specific applications. In recent years, there has been growing interest in leveraging this compound for the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been explored in the design of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

One of the most compelling aspects of 3-Iodopyridine-2,6-diamine is its potential in medicinal chemistry research. The iodine atom serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in drug discovery to construct biaryl scaffolds. These reactions allow for the introduction of diverse aryl groups, thereby expanding the chemical space available for designing novel compounds with enhanced pharmacological properties.

Recent studies have highlighted the application of 3-Iodopyridine-2,6-diamine in the development of antiviral agents. The pyridine core is a common feature in many antiviral drugs due to its ability to interact with biological targets such as viral proteases and polymerases. By incorporating modifications like amino groups and halogen atoms, researchers can fine-tune the binding affinity and selectivity of their compounds against viral enzymes. For example, derivatives of 3-Iodopyridine-2,6-diamine have been investigated for their inhibitory effects on HIV protease, demonstrating promising results in preclinical studies.

The compound’s versatility also extends to its role in materials science and catalysis. The iodinated pyridine scaffold can be used to develop ligands for transition metal catalysts, which are essential in various organic transformations. These ligands can enhance reaction efficiency and selectivity, making them valuable tools in industrial processes. Additionally, 3-Iodopyridine-2,6-diamine has been explored as a precursor for functional materials, including organic semiconductors and light-emitting diodes (OLEDs), where its electron-withdrawing properties contribute to improved device performance.

In conclusion, 3-Iodopyridine-2,6-diamine (CAS No. 856851-34-8) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and catalysis. Its unique structural features—combining amino and iodine substituents—make it an invaluable intermediate for synthetic chemists seeking to develop innovative therapeutics and advanced materials. As research continues to uncover new methodologies for utilizing this compound, its importance is likely to grow further in both academic and industrial settings.